Cas no 87051-43-2 (Ritanserin)

Ritanserin is a selective serotonin receptor antagonist, primarily targeting the 5-HT2A and 5-HT2C subtypes. It exhibits high affinity and specificity for these receptors, making it a valuable tool in pharmacological research for studying serotonin-mediated pathways. Ritanserin has been investigated for its potential applications in neuropsychiatric disorders, including anxiety and sleep regulation, due to its modulatory effects on serotonin signaling. Its well-characterized binding profile and stability under experimental conditions contribute to its reliability in preclinical studies. The compound is typically supplied in high-purity form, ensuring consistency in research applications. Ritanserin remains a reference compound for exploring 5-HT2 receptor pharmacology.
Ritanserin structure
Ritanserin structure
Product Name:Ritanserin
CAS No:87051-43-2
MF:C27H25F2N3OS
MW:477.568711996078
MDL:MFCD00069341
CID:61041
PubChem ID:24278117
Update Time:2025-05-24

Ritanserin Chemical and Physical Properties

Names and Identifiers

    • 6-(2-(4-(Bis(4-fluorophenyl)methylene)piperidin-1-yl)ethyl)-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • 6-[2-[4-(Bis(4-fluorophenyl)methylene]-1-piperidinyl]ethyl]-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • Ritanserin
    • 6-(2-(4-(Bis(4-fluorophenyl)methylene)piperidin-1-yl)-ethyl)-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • 6-[2-[4-[bis(4-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-7-methyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • N,N-DIETHYL-2-(4-NITROPHENOXY)ETHANAMINE
    • risperidone
    • Ritanserina
    • Ritanserine
    • Ritanserinum
    • Tiserton
    • R 55667
    • 6-[2-[4-[Bis(4-fluorophenyl)methylene]-1-piperidinyl]ethyl]-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one (ACI)
    • MeSH ID: D016713
    • ZINC 00538314
    • Lopac-R-103
    • 6-[2-[4-[bis(4-fluorophenyl)methylene]-1-piperidyl]ethyl]-7-methyl-thiazolo[3,2-a]pyrimidin-5-one
    • NSC-758470
    • Tox21_110251_1
    • Opera_ID_1609
    • 6-[2-[4-[bis(4-fluorophenyl)-methylene]-1-piperidinyl]ethyl]-7-methyl-5H-thiazolo[3,2-a]-pyrimidin-5-one
    • 6-(2-(4-(Bis(p-fluorophenyl)methylene)-piperidino)ethyl)-7-methyl-5H-thiazolo-(3,2-a)pyrimidin-5-one
    • SPBio_001440
    • RITANSERIN [WHO-DD]
    • GTPL97
    • NCGC00015877-04
    • 6-[2-[4-bis(4-Fluorophenyl)methylene]-1-piperidinyl]-
    • UNII-145TFV465S
    • RITANSERIN [VANDF]
    • Tox21_501083
    • RITANSERIN [MART.]
    • Ritanserin, powder
    • KBio2_007468
    • NCGC00015877-03
    • Ritanserine [French]
    • NSC 758470
    • Spectrum3_001023
    • NCGC00015877-08
    • E2J
    • Spectrum_001830
    • KBioSS_002335
    • KBio1_000192
    • AKOS015909799
    • RITANSERIN [USAN]
    • NSC758470
    • NINDS_000192
    • BCP13728
    • NCGC00261768-01
    • MLS001148629
    • SCHEMBL49227
    • 6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-8,8a-dihydro-thiazolo[3,2-a]pyrimidin-5-one
    • HMS3268O04
    • R-55667
    • NCGC00015877-02
    • 6-[2-[4-[bis(4-fluorophenyl)methylene]-1-piperidinyl]ethyl]-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • NCGC00178460-01
    • (ritanserin)6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-thiazolo[3,2-a]pyrimidin-5-one
    • SMR000058511
    • HMS3263I08
    • DivK1c_000192
    • BSPBio_002805
    • DTXSID9042594
    • Ritanserin (USAN/INN)
    • CHEBI:64195
    • RITANSERIN [INN]
    • NCGC00022447-04
    • KBio2_004900
    • Ritanserin [USAN:INN:BAN]
    • BDBM50001775
    • DB-056967
    • cid_5074
    • HMS3412N14
    • NCGC00015877-15
    • BRD-K40887525-001-02-9
    • 145TFV465S
    • SR-01000000024
    • HMS2233M22
    • MFCD00069341
    • Tiserton (TN)
    • REGID_for_CID_5074
    • SR-01000000024-3
    • Spectrum2_001560
    • BRD-K40887525-001-22-7
    • NCGC00015877-06
    • SR-01000000024-4
    • KBio2_002332
    • 6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-thiazolo[3,2-a]pyrimidin-5-one(Ritanserin)
    • 6-[2-[4-[Bis(4-fluorophenyl)Methylidene]piperidin-1-yl]ethyl]-7-Methyl-[1,3]thia
    • (ritanserin)6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-2,3-dihydro-1H-indolizin-5-one
    • DTXCID7022594
    • NCGC00015877-07
    • R 55,667
    • NCGC00015877-11
    • D05738
    • Tox21_110251
    • 6-[2-[4-[Bis(p-fluorophenyl)methylene]-piperidino]ethyl]-7-methyl-5H-thiazolo-[3,2-a]pyrimidin-5-one
    • MLS000069360
    • C27H25F2N3OS
    • 6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-thiazolo[3,2-a]pyrimidin-5-one
    • CHEMBL267777
    • EU-0101083
    • HMS2093E19
    • HMS500J14
    • SDCCGSBI-0051053.P004
    • 87051-43-2
    • NCGC00022447-03
    • NCGC00015877-09
    • 6-(2-{4-[Bis-(4-fluoro-phenyl)-methylene]-piperidin-1-yl}-ethyl)-7-methyl-thiazolo[3,2-a]pyrimidin-5-one (Ritanserin)
    • HY-10791
    • KBio3_002025
    • CCG-39338
    • NCGC00015877-01
    • NCGC00015877-05
    • (+)-6-[2-[4-[bis(4-fluorophenyl)methylene]-1-piperidinyl]ethyl]-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • NCGC00022447-05
    • SY274388
    • Spectrum5_001504
    • Q3937260
    • Ritanserina [Spanish]
    • BRD-K40887525-001-21-9
    • NSC-805597
    • IDI1_000192
    • 5H-Thiazolo(3,2-a)pyrimidin-5-one, 6-(2-(4-bis(4-fluorophenyl)methylene)-1-piperidinyl)ethyl)-7-methyl-
    • HMS3676N14
    • 6-(2-{4-[bis(4-fluorophenyl)methylidene]piperidin-1-yl}ethyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
    • NSC805597
    • Ritanserinum [Latin]
    • CAS-87051-43-2
    • R-103
    • AC-30888
    • RITANSERIN [MI]
    • BRD-K40887525-001-14-4
    • Lopac0_001083
    • Pharmakon1600-01503421
    • 6-(2-(4-[Bis(4-fluorophenyl)methylene]-1-piperidinyl)ethyl)-7-methyl-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one #
    • CS-0002823
    • SBI-0051053.P003
    • NS00068305
    • HMS3373O19
    • L001003
    • LP01083
    • 6-[2-[4-[bis(4-fluorophenyl)methylidene]piperidin-1-yl]ethyl]-7-methyl-[1,3]thiazolo[2,3-b]pyrimidin-5-one
    • DB12693
    • BS-49232
    • ethyl]-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
    • AB00053288_14
    • 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-[2-[4-bis(4-fluorophenyl)methylene]-1-piperidinyl]ethyl]-7-methyl-
    • MDL: MFCD00069341
    • Inchi: 1S/C27H25F2N3OS/c1-18-24(26(33)32-16-17-34-27(32)30-18)12-15-31-13-10-21(11-14-31)25(19-2-6-22(28)7-3-19)20-4-8-23(29)9-5-20/h2-9,16-17H,10-15H2,1H3
    • InChI Key: JUQLTPCYUFPYKE-UHFFFAOYSA-N
    • SMILES: O=C1N2C(SC=C2)=NC(C)=C1CCN1CC/C(=C(\C2C=CC(F)=CC=2)/C2C=CC(F)=CC=2)/CC1

Computed Properties

  • Exact Mass: 477.16900
  • Monoisotopic Mass: 477.16863993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 877
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 61.2Ų

Experimental Properties

  • Melting Point: 145.5°
  • Solubility: methanol: >10 mg/mL
  • PSA: 65.85000
  • LogP: 5.42090

Ritanserin Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 22-26-36
  • Hazardous Material Identification: Xi
  • Toxicity:LD50 in male, female mice, rats, dogs (mg/kg): 28.2, 28.2, 20.0, 22.2, 24.1, 33.2 i.v.; 626, 993, 956, 515, ~1280, 640-1280 orally (Awouters)
  • Storage Condition:2-8 °C
  • Risk Phrases:R36/37/38

Ritanserin Pricemore >>

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Ritanserin Production Method

Production Method 1

Reaction Conditions
Reference
[Bis(aryl)methylene]-1-piperidinyl)alkyl pyrimidinones
, European Patent Organization, , ,

Production Method 2

Reaction Conditions
Reference
[Bis(aryl)methylene]-1-piperidinyl)alkyl pyrimidinones
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
Reference
[Bis(aryl)methylene]-1-piperidinyl)alkyl pyrimidinones
, European Patent Organization, , ,

Ritanserin Raw materials

Ritanserin Preparation Products

Additional information on Ritanserin

Introduction to Ritanserin (CAS No. 87051-43-2) in Modern Chemical and Biomedical Research

Ritanserin, a compound with the chemical identifier CAS No. 87051-43-2, has emerged as a significant molecule in the field of chemical and biomedical research. This compound, belonging to the indole alkaloid class, has garnered considerable attention due to its unique pharmacological properties and potential applications in treating various neurological and psychiatric disorders. The name Ritanserin itself is derived from its structural and functional characteristics, reflecting its role as a potent serotonin receptor antagonist.

The molecular structure of Ritanserin is characterized by a complex indole core, which is a common feature among many bioactive compounds in the pharmaceutical industry. This structural motif contributes to its high affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. The significance of these interactions lies in their involvement in modulating mood, anxiety, and appetite, making Ritanserin a promising candidate for therapeutic intervention in conditions such as depression and obesity.

In recent years, there has been a surge in research focusing on the mechanisms of action of serotonin receptor antagonists like Ritanserin. Studies have demonstrated that by blocking the activity of 5-HT2A and 5-HT2C receptors, Ritanserin can lead to a reduction in symptoms associated with serotonin dysregulation. This includes improvements in mood stability and a decrease in anxiety-like behaviors in animal models. The findings from these studies have laid the groundwork for further clinical investigations into the potential therapeutic benefits of Ritanserin.

One of the most compelling aspects of Ritanserin is its ability to modulate multiple neurotransmitter systems beyond serotonin. Emerging research suggests that it may also interact with dopamine and norepinephrine pathways, which could explain its broader spectrum of effects on central nervous system function. This multifaceted action makes Ritanserin an intriguing compound for developing novel treatment strategies for complex neurological disorders.

The development of new pharmaceuticals often involves rigorous testing to ensure safety and efficacy. Ritanserin has undergone several preclinical studies to evaluate its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have provided valuable insights into how Ritanserin behaves within the body and have helped identify potential dosing regimens that maximize therapeutic effects while minimizing side effects.

Recent advancements in analytical chemistry have enabled more precise characterization of Ritanserin's interactions with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the compound's binding mechanism at the molecular level. These structural insights have not only enhanced our understanding of Ritanserin's pharmacology but also provided a foundation for designing derivatives with improved properties.

The potential applications of Ritanserin extend beyond traditional psychiatric disorders. Research is exploring its role in managing metabolic syndromes, such as obesity and type 2 diabetes, by targeting serotonergic pathways that regulate appetite and energy balance. Additionally, studies are investigating its potential use in neurodegenerative diseases, where dysregulation of serotonin receptors may contribute to disease progression.

As our understanding of the brain's complex networks continues to grow, compounds like Ritanserin offer new opportunities for therapeutic intervention. The ability to modulate specific neurotransmitter systems with high selectivity makes them valuable tools for dissecting neural circuitry and understanding the underlying mechanisms of neurological disorders. This knowledge is crucial for developing more effective treatments that address the root causes of these conditions.

In conclusion, Ritanserin (CAS No. 87051-43-2) represents a significant advancement in chemical and biomedical research. Its unique pharmacological profile and broad range of potential applications make it a compound of great interest for both academic researchers and pharmaceutical developers. As further studies continue to uncover new insights into its mechanisms of action, we can anticipate that Ritanserin will play an increasingly important role in shaping future treatments for neurological and psychiatric disorders.

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